Cas no 307545-25-1 (1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-)
307545-25-1 structure
Product Name:1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
CAS No:307545-25-1
MF:C9H8ClN3S
MW:225.697918891907
CID:1444238
PubChem ID:682827
Update Time:2025-04-20
1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
- 307545-25-1
- AKOS002261885
- 3-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazole
- 3-(3-Chloro-benzylsulfanyl)-4H-[1,2,4]triazole
- 5-[(3-chlorobenzyl)sulfanyl]-1H-1,2,4-triazole
- AKOS001389660
- Z18741439
- 3-[(3-chlorophenyl)methylsulfanyl]-4H-1,2,4-triazole
- STL358523
- AF-399/15285161
- 5-[(3-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazole
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- Inchi: 1S/C9H8ClN3S/c10-8-3-1-2-7(4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
- InChI Key: NSVABKOQXLDMAX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CSC1=NC=NN1
Computed Properties
- Exact Mass: 225.01294
- Monoisotopic Mass: 225.0127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 41.57
1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
307545-25-1 (1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-) Related Products
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